N-(2,4-difluorophenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C15H13F2N3O2S/c1-8-4-14(22)20-10(7-23-15(20)18-8)6-13(21)19-12-3-2-9(16)5-11(12)17/h2-5,10H,6-7H2,1H3,(H,19,21)
• InChI Key: FFIDCIUHTHTSQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C15H13F2N3O2S
• Molecular Weight: 337.3 g/mol

Description

N-(2,4-difluorophenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H13F2N3O2S and its molecular weight is 337.34. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research has indicated that derivatives of thiazolopyrimidinone, similar to the compound , have been synthesized and evaluated for their antimicrobial properties. For instance, a study demonstrated the synthesis of new heterocycles incorporating an antipyrine moiety, which were tested and evaluated as antimicrobial agents (Bondock et al., 2008). These compounds exhibit potential for the development of new antimicrobial agents, suggesting that similar structures could be explored for their antimicrobial efficacy.

Radiopharmaceutical Imaging

In the field of radiopharmaceutical imaging, pyrazolopyrimidineacetamides have been reported as selective ligands for imaging translocator proteins with positron emission tomography (PET). A study by Dollé et al. (2008) synthesized and evaluated DPA-714, a compound with a structure including elements similar to our compound of interest, for its potential in in vivo imaging using PET (Dollé et al., 2008). This suggests that derivatives of the specified compound could be of interest for developing new radioligands for PET imaging.

Anti-inflammatory and Analgesic Properties

Another study focused on the synthesis of thiazolopyrimidine derivatives, highlighting their design, synthesis, and evaluation for antinociceptive and anti-inflammatory properties (Selvam et al., 2012). These findings point to the potential application of N-(2,4-difluorophenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide derivatives in the development of new anti-inflammatory and analgesic drugs.

Antitumor Activity

Research into pyrazolo[3,4-d]pyrimidine derivatives, as conducted by El-Morsy et al. (2017), evaluated these compounds for their in vitro antitumor activity against human breast adenocarcinoma cell lines (El-Morsy et al., 2017). This suggests that compounds with a similar structure could potentially be explored for their antitumor activities.